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Compound of Interest

Compound Name: Deoxyfrenolicin

Cat. No.: B167470 Get Quote

An In-depth Overview of the Physical, Chemical, and Biological Properties

Abstract
Deoxyfrenolicin is a naturally occurring antibiotic belonging to the pyranonaphthoquinone

class, isolated from Streptomyces roseofulvus. As a member of this potent family of bioactive

compounds, Deoxyfrenolicin exhibits significant antibacterial properties. This technical guide

provides a comprehensive overview of the known physical and chemical properties, proposed

mechanisms of action, and detailed experimental protocols relevant to the study of

Deoxyfrenolicin. This document is intended to serve as a valuable resource for researchers,

scientists, and drug development professionals engaged in the exploration of novel

antimicrobial agents.

Physicochemical Properties
The physicochemical properties of a compound are critical for its development as a therapeutic

agent. While comprehensive experimental data for Deoxyfrenolicin is not extensively available

in public literature, a combination of computed data and information for related compounds

allows for a detailed characterization.

Structure and Identification
Molecular Formula: C₁₈H₁₈O₆
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Molecular Weight: 330.33 g/mol

IUPAC Name: 2-[(1R,3S)-9-hydroxy-5,10-dioxo-1-propyl-3,4-dihydro-1H-

benzo[g]isochromen-3-yl]acetic acid

CAS Number: 10023-11-7

ChEMBL ID: CHEMBL444165

PubChem CID: 3084051

Tabulated Physicochemical Data
The following table summarizes the available quantitative data for Deoxyfrenolicin. It is

important to note that much of this data is computationally predicted and awaits experimental

verification.

Property Value Source

Molecular Formula C₁₈H₁₈O₆ PubChem

Molecular Weight 330.33 g/mol PubChem

Melting Point Data not available -

Solubility

Data not available. Expected

to have low solubility in water

and better solubility in organic

solvents like DMSO, methanol,

and ethanol.

General knowledge of similar

compounds

LogP (computed) 2.2 PubChem

pKa (computed) 4.1 (acidic) PubChem

Spectral Data
Detailed experimental spectral data for Deoxyfrenolicin is not readily available in public

databases. The following represents expected characteristic signals based on the structure of

the molecule and data for analogous compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b167470?utm_src=pdf-body
https://www.benchchem.com/product/b167470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H-NMR and ¹³C-NMR: The spectra would be complex, showing signals corresponding to the

aromatic protons of the naphthoquinone core, the protons of the dihydropyran ring, the

propyl side chain, and the acetic acid moiety.

Infrared (IR) Spectroscopy: Expected to show characteristic absorption bands for O-H

(hydroxyl and carboxylic acid), C=O (quinone and carboxylic acid), C-O (ether), and aromatic

C=C stretching vibrations.

UV-Vis Spectroscopy: The naphthoquinone chromophore is expected to exhibit characteristic

absorption maxima in the UV-visible region.

Biological Activity and Mechanism of Action
Deoxyfrenolicin is recognized for its antibacterial activity.[1] As a member of the

pyranonaphthoquinone class of antibiotics, its mechanism of action is likely multifaceted,

targeting fundamental bacterial processes.

Proposed Mechanisms of Action
Based on studies of related naphthoquinone antibiotics, the primary mechanisms of action for

Deoxyfrenolicin are postulated to involve:

Inhibition of Bacterial DNA Gyrase: Naphthoquinones can interfere with the function of DNA

gyrase, a type II topoisomerase essential for bacterial DNA replication and repair. This

inhibition leads to the accumulation of DNA strand breaks and ultimately cell death.

Generation of Reactive Oxygen Species (ROS): The quinone moiety can undergo redox

cycling, leading to the production of superoxide anions and other reactive oxygen species.

This induces oxidative stress within the bacterial cell, damaging DNA, proteins, and lipids.

Signaling Pathway Diagram
The following diagram illustrates the proposed mechanisms of action of Deoxyfrenolicin,

leading to bacterial cell death.
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1. Inoculation of S. roseofulvus

2. Fermentation in Liquid Culture

3. Separation of Mycelium and Supernatant

4. Solvent Extraction of Supernatant

5. Concentration of Crude Extract

6. Chromatographic Purification

7. Isolation of Deoxyfrenolicin
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1. Prepare Serial Dilutions of Deoxyfrenolicin

3. Inoculate Microtiter Plate Wells

2. Prepare Standardized Bacterial Inoculum

4. Incubate the Plate

5. Observe for Bacterial Growth

6. Determine MIC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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